Cas no 163213-38-5 (methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate)

Methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate is a heterocyclic compound featuring a fused pyrazole-diazepine core with a methyl ester functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of bioactive molecules. The presence of both a carbonyl group and an ester moiety enhances its reactivity, enabling diverse derivatization pathways. This compound is of interest due to its potential applications in drug discovery, where its scaffold may contribute to the development of novel therapeutic agents. High purity and well-characterized synthesis routes ensure reproducibility for research and industrial use.
methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate structure
163213-38-5 structure
Product Name:methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
CAS No:163213-38-5
MF:C9H11N3O3
MW:209.201941728592
MDL:MFCD02570753
CID:1026149
PubChem ID:2767855
Update Time:2025-10-13

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • METHYL 4-OXO-4H,5H,6H,7H,8H-PYRAZOLO-[1,5-A][1,4]DIAZEPINE-2-CARBOXYLATE
    • methyl 4-oxo-5,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • AC1MCEQZ
    • Bionet2_000392
    • CTK8B7714
    • methyl [5,6,7,8-tetrahydro-4-oxo-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]carboxylate
    • Oprea1_362601
    • SureCN3127245
    • Methyl 4-oxo-5.6.7.8-tetrahydro-4H-pyrazolo[1.5-a][1.4]diazepine
    • methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • MLS000721518
    • HMS2679P10
    • HMS1365B18
    • methyloxopyrazoloadiazepinecarboxylate
    • 8291AA
    • RP12178
    • KS-
    • 163213-38-5
    • 11P-243
    • J-522386
    • SCHEMBL3127245
    • AMY35347
    • CHEMBL2134607
    • Methyl4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • DTXSID60377629
    • F11976
    • SB40735
    • SMR000335833
    • methyl 4-oxo-5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • AKOS005078913
    • methyl4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
    • CS-0049024
    • 4H-Pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid, 5,6,7,8-tetrahydro-4-oxo-, methyl ester
    • MFCD02570753
    • MDL： MFCD02570753
    • Inchi： 1S/C9H11N3O3/c1-15-9(14)6-5-7-8(13)10-3-2-4-12(7)11-6/h5H,2-4H2,1H3,(H,10,13)
    • InChI Key： VWXQPZYUOQXYLQ-UHFFFAOYSA-N
    • SMILES： O=C1C2=CC(C(=O)OC)=NN2CCCN1

Computed Properties

  • Exact Mass: 209.08013
  • Monoisotopic Mass: 209.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 508.2±38.0 °C at 760 mmHg
  • Flash Point: 261.1±26.8 °C
  • PSA: 73.22
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Security Information

methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Pricemore >>

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methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:163213-38-5)methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
Order Number:A1068233
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:39
Price ($):2884.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:163213-38-5)methyl 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
A1068233
Purity:99%
Quantity:25g
Price ($):2884.0
Email